Cas no 1213370-17-2 ((3R)-3-AMINO-3-(2,3-DICHLOROPHENYL)PROPANENITRILE)

• Product Name: (3R)-3-AMINO-3-(2,3-DICHLOROPHENYL)PROPANENITRILE
• CAS No: 1213370-17-2
• MF: C₉H₈Cl₂N₂
• MW: 215.079219818115
• CID: 5593826
• PubChem ID: 130656618
• Update Time: 2025-08-03

(3R)-3-AMINO-3-(2,3-DICHLOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2,3-DICHLOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-2,3-dichloro-, (βR)-
• 1213370-17-2
• N15050

• Inchi： 1S/C9H8Cl2N2/c10-7-3-1-2-6(9(7)11)8(13)4-5-12/h1-3,8H,4,13H2/t8-/m1/s1
• InChI Key： MBNHCQWGRKOCLA-MRVPVSSYSA-N
• SMILES： C(#N)C[C@@H](N)C1=CC=CC(Cl)=C1Cl

Computed Properties

• Exact Mass: 214.0064537g/mol
• Monoisotopic Mass: 214.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on (3R)-3-AMINO-3-(2,3-DICHLOROPHENYL)PROPANENITRILE

Introduction to (3R)-3-Amino-3-(2,3-Dichlorophenyl)Propanenitrile

The compound with CAS No. 1213370-17-2, commonly referred to as (3R)-3-Amino-3-(2,3-Dichlorophenyl)Propanenitrile, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science. The molecule consists of a chiral center at the third carbon atom, which is attached to an amino group and a dichlorophenyl group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of (3R)-configuration in determining the biological activity of this compound. Researchers have found that the stereochemistry at the chiral center plays a crucial role in its interaction with biological targets, such as enzymes and receptors. This has led to increased interest in synthesizing enantiomerically pure forms of this compound for use in asymmetric catalysis and enantioselective reactions.

The synthesis of (3R)-3-Amino-3-(2,3-Dichlorophenyl)Propanenitrile involves a multi-step process that typically begins with the preparation of the dichlorophenyl group. This is followed by nucleophilic substitution or addition reactions to introduce the amino and nitrile functionalities. The stereochemistry of the product is carefully controlled during these steps to ensure the desired R configuration is achieved.

In terms of applications, this compound has shown promise in the development of novel drugs targeting various diseases. For instance, studies have demonstrated its potential as a lead compound for anti-cancer therapies due to its ability to inhibit specific oncogenic pathways. Additionally, its nitrile group makes it a valuable precursor for the synthesis of other bioactive molecules through cyanide chemistry.

From an environmental perspective, researchers have also explored the biodegradation pathways of this compound. Understanding its fate in natural ecosystems is crucial for assessing its potential impact on the environment. Recent findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, (3R)-3-Amino-3-(2,3-Dichlorophenyl)Propanenitrile is a versatile and intriguing molecule with wide-ranging applications in both academic research and industrial settings. Its unique structure and stereochemical properties make it a valuable tool for advancing our understanding of complex chemical systems and developing innovative solutions in medicine and beyond.